Cas no 1285516-80-4 (Methyl 2-hydroxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoate)

• Product Name: Methyl 2-hydroxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoate
• CAS No: 1285516-80-4
• MF: C₁₃H₁₈N₂O₅S
• MW: 314.357422351837
• CID: 2116516
• Update Time: 2023-08-03

Methyl 2-hydroxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoate
• IBDQMKMZFQZDRE-UHFFFAOYSA-N
• Methyl 2-hydroxy-5-[(4-methyl-1-piperazinyl)sulfonyl]benzoate
• Benzoic acid, 2-hydroxy-5-[(4-methyl-1-piperazinyl)sulfonyl]-, methyl ester
• Methyl 2-hydroxy-5-(4-methylpiperazin-1-ylsulfonyl)benzoate

• Inchi： 1S/C13H18N2O5S/c1-14-5-7-15(8-6-14)21(18,19)10-3-4-12(16)11(9-10)13(17)20-2/h3-4,9,16H,5-8H2,1-2H3
• InChI Key： IBDQMKMZFQZDRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)OC)C=1)O)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 314.094
• Monoisotopic Mass: 314.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5